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Compound of Interest

Compound Name: Copper dilactate
CAS No.: 16039-52-4
Cat. No.: B100827
Get Quote
. J

Executive Summary & Core Directive

Copper dilactate (Copper(ll) lactate) presents a specific environmental challenge often
underestimated in laboratory settings. While less acutely toxic to humans than other heavy
metal salts (e.g., cadmium or mercury), the copper ion (

) is highly toxic to aquatic life, acting as a potent algicide and disrupting gill function in fish.

The Core Directive: Under no circumstances should Copper dilactate—solid or solution—be
discarded via municipal drainage (sink) or standard trash. All disposal must follow a Heavy
Metal Segregation Protocol.

This guide provides a self-validating workflow for disposal, ensuring compliance with RCRA
(Resource Conservation and Recovery Act) standards and protecting your facility’s
environmental integrity.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material identity and risk profile.
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Parameter

Specification

Chemical Name

Copper(ll) Lactate (Copper Dilactate)

Formula

CAS Number 16039-52-4 (Hydrate) / 814-81-3 (Anhydrous)
Appearance Blue-green crystalline powder

Solubility Soluble in water; slightly soluble in alcohol

Primary Hazard

Aquatic Toxicity (Acute & Chronic)

Secondary Hazard

Serious Eye Irritant / Skin Irritant

RCRA Status

Not P or U listed; Regulated as Characteristic
Waste (if leachable) or State-Specific
Hazardous Waste (e.g., CA Title 22)

Disposal Decision Matrix

The following workflow illustrates the logical decision path for disposing of Copper dilactate.
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Figure 1: Decision matrix for segregating and processing Copper dilactate waste streams.
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Technical Protocols
A. Solid Waste Disposal

The Goal: Prevent leaching into soil/groundwater.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid metal
containers, as copper salts can induce galvanic corrosion.

» Segregation: Ensure the container is free of strong oxidizers (e.g., peroxides) or active
metals (e.g., zinc powder), as copper ions can catalyze decomposition reactions or
displacement reactions that generate heat.

e Labeling: Mark clearly with "Hazardous Waste - Toxic - Copper Salts."

B. Liquid Waste: The Precipitation Method (Volume Reduction)

Expert Insight: For large volumes of aqueous waste, reducing the volume via precipitation is
environmentally responsible and cost-effective. However, the lactate ligand acts as a chelator,
stabilizing the copper ion. A simple pH adjustment to neutral is insufficient; you must drive the
pH higher (>10) to break the lactate complex and force precipitation.

Step-by-Step Protocol:
o Setup: Place the blue copper lactate solution in a beaker with a magnetic stir bar.
o Alkalization: Slowly add 1M Sodium Hydroxide (NaOH) or Calcium Hydroxide (

).

o Observation: The solution will turn cloudy as Copper(ll) Hydroxide (

) forms.

o Target: Continue adding base until the pH reaches 10-11.
e Heating (The Catalyst): Gently heat the solution to 60°C. This converts the gelatinous blue

into dense, black Copper(ll) Oxide (
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), which filters much faster.
o Reaction:

» Self-Validation Check: Turn off the stirrer and let the solids settle.

o Pass: The supernatant (liquid on top) is clear/colorless.

o Fail: The supernatant remains blue. (Action: Add more NaOH and heat longer).
e Filtration: Filter the solid

. Dispose of the solid as Hazardous Waste (Solid).

« Filtrate Disposal: The remaining clear liquid is essentially a sodium lactate solution. Check
local regulations—in many jurisdictions, this copper-free filtrate can be drain-disposed if pH
is neutralized, but when in doubt, collect as non-hazardous aqueous waste.

Spill Management & Emergency Response

The Goal: Containment without generating dust.
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Scenario Action Plan

Do NOT dry sweep. This generates dust which
Dry Spill (Powden) is an inhalation hazard. Cover with damp paper
ry Spill (Powder .
towels or use a HEPA vacuum. Scoop into a

waste container.

Containment: Surround spill with absorbent
pillows or vermiculite. Neutralization: If the spill

is large, sprinkle soda ash (

Wet Spill (Solution) ) to precipitate the copper before cleanup.

Cleanup: Scoop absorbent material into a
hazardous waste bag. Wash area with soap and

water; collect rinsate.

Eyes: Rinse immediately for 15 minutes. Copper
salts are severe irritants. Skin: Wash with soap

Skin/Eye Contact and water.[1][2] If blue staining persists, copper
has bound to skin proteins; seek medical

advice.

Regulatory Context (USA & Global)

o Federal (US EPA): Copper is not a "RCRA 8" metal (like Lead or Arsenic) for Toxicity
Characteristic Leaching Procedure (TCLP) at the federal level. However, it is regulated under
the Clean Water Act as a "Priority Pollutant.”

» State Specifics (Critical):

o California: Copper compounds are "Listed Hazardous Wastes" (Title 22). The Threshold
Limit Concentration (TTLC) is 2,500 mg/kg.

o Washington State: Regulates copper as a persistent bioaccumulative toxin.

e EU (REACH/CLP): Classified as Aquatic Acute 1 (H400). Disposal must follow European
Waste Catalogue (EWC) codes for heavy metal salts (typically 06 03 13*).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25853.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/cholesteryl-pelargonate-97-sigma-aldrich-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Final Recommendation: Always default to characterizing Copper dilactate as Hazardous
Chemical Waste. The cost of disposal is negligible compared to the regulatory fines and
environmental damage of improper release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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